2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H18ClNO5/c1-3-24-16-9-12(10-21)8-13(19)18(16)25-11-17(22)20-14-6-4-5-7-15(14)23-2/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key: WOTQVEYOXYJWBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)Cl)OCC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C18H18ClNO5
• Molecular Weight: 363.8 g/mol

Description

2-(2-Chloro-6-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide, also known as CEFMA, is an organic compound with a wide range of applications in scientific research. It is an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the transmission of nerve impulses in the body. CEFMA is used as a tool in biochemical research to study the physiological effects of AChE inhibition and has been used in a variety of laboratory experiments.

Scientific Research Applications

Metabolism and Bioactivation

• Chloroacetamide herbicides, including compounds related to 2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide, are metabolized in human and rat liver microsomes, leading to the formation of potentially carcinogenic metabolites (Coleman et al., 2000). This study extends previous research on the metabolism of chloroacetamide herbicides and demonstrates the involvement of human cytochrome P450 isoforms in this process.

Soil Interaction and Herbicidal Activity

• The reception and activity of chloroacetamide herbicides in soil are influenced by various factors including wheat straw and irrigation (Banks & Robinson, 1986). This study provides insights into how environmental factors affect the efficacy and distribution of such herbicides in agricultural settings.

Adsorption and Mobility

• The adsorption, mobility, and efficacy of related chloroacetamide herbicides are significantly influenced by soil properties, such as organic matter content and clay content (Peter & Weber, 1985). Understanding these interactions is crucial for predicting the environmental fate of these compounds.

Environmental Fate and Photodegradation

• Studies on the environmental fate of chloroacetamide herbicides, including their photodegradation in water, provide crucial insights into their persistence and breakdown in natural environments (Kochany & Maguire, 1994). This research is essential for assessing the long-term environmental impacts of these herbicides.

Bioactivity in Microbial and Plant Systems

• The metabolism of chloroacetamide herbicides by fungi, such as Cunninghamella elegans, reveals the potential for biotransformation and detoxification of these compounds in microbial systems (Pothuluri et al., 1997). Additionally, the impact of these herbicides on photosynthesis and respiration in plant cells provides insights into their mode of action and potential phytotoxicity (Rensburg et al., 1990).